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Introduction
cis-J-113863 is a potent and selective antagonist of the C-C chemokine receptor 1 (CCR1).[1]

[2][3][4][5] CCR1 is a G protein-coupled receptor that plays a crucial role in mediating the

migration of various leukocytes, including monocytes and macrophages, to sites of

inflammation.[6][7] By blocking the interaction of pro-inflammatory chemokines, such as CCL3

(MIP-1α) and CCL5 (RANTES), with CCR1, cis-J-113863 effectively inhibits the recruitment of

these immune cells, thereby attenuating the inflammatory response. These characteristics

make cis-J-113863 a valuable tool for investigating the role of the CCR1 signaling axis in

various inflammatory and autoimmune diseases.

This document provides detailed application notes and experimental protocols for the use of

cis-J-113863 in both in vitro and in vivo inflammation studies.
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Parameter Species Value Reference

IC50 (CCR1) Human 0.9 nM [1][2][3][4][5]

Mouse 5.8 nM [1][2][3][4][5]

IC50 (CCR3) Human 0.58 nM [2][4][5]

Mouse 460 nM [2][4][5]

Activity against other

receptors
CCR2, CCR4, CCR5 Inactive [2]

Note: cis-J-113863 also exhibits biased agonism at CCR2 and CCR5 at higher concentrations,

a factor to consider in the design and interpretation of experiments.

Signaling Pathway
The binding of chemokines like CCL3 and CCL5 to CCR1 initiates a signaling cascade that is

central to inflammation. cis-J-113863 acts by competitively blocking this initial interaction.
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1. Cell Preparation
(e.g., THP-1, primary monocytes)

Resuspend in assay medium.

2. Compound Incubation
Incubate cells with various

concentrations of cis-J-113863.

4. Cell Seeding
Add pre-incubated cells
to the upper chamber.

3. Assay Setup
Add chemoattractant (e.g., CCL3)

to lower chamber of Transwell plate.

5. Incubation
Incubate for 2-4 hours at 37°C.

6. Quantification
Quantify migrated cells in the

lower chamber (e.g., using Calcein-AM).
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Day 0: Primary Immunization
Inject mice with an emulsion of

bovine type II collagen and CFA.

Day 21: Booster Immunization
Inject mice with an emulsion of
bovine type II collagen and IFA.

Treatment Initiation
Begin administration of cis-J-113863

(e.g., daily i.p. injection) at the
onset of clinical signs.

Clinical Scoring
Monitor and score paw swelling

and erythema daily.

Daily

Endpoint Analysis
(e.g., Day 42)

Collect tissues for histology,
cytokine analysis, and

antibody measurements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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